Irritable Bowel Syndrome (IBS)

Description

Irritable Bowel Syndrome (IBS) is a common, chronic functional gastrointestinal disorder characterized by recurrent abdominal pain or discomfort associated with altered bowel habits, such as diarrhea, constipation, or a mixed pattern. It is classified into subtypes based on the predominant bowel pattern (IBS-D, IBS-C, IBS-M). The pathophysiology is multifactorial, involving visceral hypersensitivity, altered gut motility, gut-brain axis dysfunction, and potentially gut microbiome imbalances. Diagnosis is typically clinical, based on Rome IV criteria, after excluding organic diseases.